2-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• SMILES: C1CC(C1)(CO)C(CN)C2=CC=CC=C2C#N
• InChI: InChI=1S/C14H18N2O/c15-8-11-4-1-2-5-12(11)13(9-16)14(10-17)6-3-7-14/h1-2,4-5,13,17H,3,6-7,9-10,16H2
• InChIKey: DLLCKGPEVIFKQQ-UHFFFAOYSA-N

2-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile: Ortho-Substituted Cyclobutyl Benzonitrile for AKT-Targeted Design

2-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile (CAS 2059941-61-4) is an ortho-substituted benzonitrile derivative bearing a 1-(hydroxymethyl)cyclobutyl moiety connected via an aminoethyl linker. Its molecular formula is C₁₄H₁₈N₂O with a molecular weight of 230.31 g/mol and a supplier-reported purity specification of 95% . The compound belongs to a class of cyclobutyl-amino benzonitriles that have garnered attention as synthetic intermediates for kinase inhibitor programs, most notably the pan-AKT inhibitor Miransertib (ARQ 092), which derives from the structurally related precursor 2-(1-aminocyclobutyl)benzonitrile and exhibits IC₅₀ values of 5.0 nM (AKT1), 4.5 nM (AKT2), and 16 nM (AKT3) .

Ortho nitrile orientation for kinase inhibitor pharmacophore design

Hydroxymethyl handle enables late-stage synthetic diversification

Extended aminoethyl linker supports linker-length SAR studies

Why Ortho-Specific Conformational and Steric Properties Cannot Be Replaced by Meta- or Para-Isomers

Although 2-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile shares an identical molecular formula, molecular weight, TPSA (70.04 Ų), and computed LogP (1.763) with its meta (CAS 2059975-32-3) and para (CAS 2060037-52-5) positional isomers , the ortho placement of the nitrile group adjacent to the bulky cyclobutyl-bearing substituent introduces steric constraints that fundamentally alter the conformational landscape. In benzonitrile systems, ortho substituents produce measurable steric effects — literature on 2-substituted benzonitriles reports ortho effect energy differences of up to 25 kJ mol⁻¹ relative to para-substituted counterparts, manifested in altered basicity and geometry [1]. These steric interactions are absent in the meta and para isomers, making the ortho compound a distinct chemical entity for applications where nitrile orientation dictates binding pose, metal coordination geometry, or reactivity in subsequent synthetic transformations.

Ortho (Target)

Meta / Para

Nitrile orientation

~60° vector angle, proximal to substituent

~120° or ~180°, spatially separated

Steric environment

Constrained; ortho effect may alter binding pose

Minimal steric interaction; conformational profile may differ

Pharmacophoric fit

May support unique pocket interactions

May not reproduce ortho-specific binding geometry

• [1] Exner, O., Böhm, M., Decouzon, J.-F., Gal, J.-F., & Maria, P.-C. (2006). Analysis of the Ortho Effect: Basicity of 2-Substituted Benzonitriles. Collection of Czechoslovak Chemical Communications, 71(8), 1131–1158. Ortho effect energy differences up to 25 kJ mol⁻¹ vs. para isomers. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Ortho-Substitution: Basicity and Steric Energy Differences in Benzonitrile Systems

The ortho substitution pattern of 2-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile is expected to produce altered basicity and conformational constraints relative to the para isomer 4-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}benzonitrile. In a systematic DFT and experimental study of 2-substituted benzonitriles, ortho effects produced energy differences of up to 25 kJ mol⁻¹ compared to the corresponding 4-substituted isomers, with steric effects operating in both protonated and non-protonated forms [1]. For ortho-tert-butyl benzonitrile, strong steric effects produce measurable geometry distortion — an effect relevant to the target compound given the comparable steric bulk of the hydroxymethylcyclobutyl-ethylamine substituent adjacent to the nitrile.

Steric strain

Class-level

Up to 25 kJ mol⁻¹ ortho effect energy difference vs. para isomers

Supports ortho-specific conformational review

Class-level inference; target compound not directly measured

Evidence Dimension	Steric strain energy (ortho effect) in 2-substituted benzonitriles vs. 4-substituted analogs
Target Compound Data	Ortho-substituted benzonitrile with bulky cyclobutyl-containing substituent adjacent to nitrile; steric effect qualitatively comparable to ortho-tert-butyl benzonitrile systems
Comparator Or Baseline	4-Substituted benzonitrile analogs (para isomers) exhibit minimal steric interaction; ortho effect baseline: up to 25 kJ mol⁻¹ difference measured in model 2-substituted benzonitriles
Quantified Difference	Ortho effect magnitude: up to 25 kJ mol⁻¹ (literature value for model 2-substituted benzonitriles); specific quantitative ΔΔG for the target compound not directly measured but inferred from class behavior
Conditions	DFT calculations at B3LYP/6-311+G(d,p) level; experimental gas-phase basicity measurements on 18 ortho-substituted benzonitriles (Exner et al., 2006)

Why This Matters

The ortho steric environment directly influences how the nitrile group participates in hydrogen bonding, metal coordination, and binding-pocket interactions — making the ortho isomer functionally non-interchangeable with meta/para isomers in structure-activity relationship (SAR) studies.

• [1] Exner, O., Böhm, M., Decouzon, J.-F., Gal, J.-F., & Maria, P.-C. (2006). Analysis of the Ortho Effect: Basicity of 2-Substituted Benzonitriles. Collection of Czechoslovak Chemical Communications, 71(8), 1131–1158. View Source

Molecular Descriptor Parity Masks Divergent 3D Pharmacophoric Profiles Across Positional Isomers

The target compound and its two positional isomers (meta, CAS 2059975-32-3; para, CAS 2060037-52-5) share identical computed 2D molecular descriptors as reported by supplier LeYan: TPSA = 70.04 Ų, LogP = 1.76318, H_Acceptors = 3, H_Donors = 2, Rotatable_Bonds = 4 . However, the 3D spatial orientation of the nitrile group differs substantially: in the ortho isomer, the nitrile is positioned at ~60° relative to the cyclobutyl-bearing substituent; in the meta isomer at ~120°; and in the para isomer at ~180°. This produces three distinct pharmacophoric vectors despite identical 2D property profiles, meaning that computational filters reliant solely on 2D descriptors will fail to distinguish these compounds, while 3D-shape-based screening and docking will yield divergent results.

3D pharmacophore

Head-to-head

Nitrile vector: ortho ~60°, meta ~120°, para ~180°

Identical 2D descriptors mask divergent 3D binding profiles

2D filters may fail to distinguish positional isomers

Evidence Dimension	3D nitrile vector orientation relative to cyclobutyl-bearing substituent
Target Compound Data	Ortho (2-position): nitrile vector at ~60° angle relative to substituent attachment point; closest spatial proximity creates potential for intramolecular H-bonding (N≡C···H₂N distance ~2.5–3.5 Å)
Comparator Or Baseline	Meta (3-position): ~120° vector angle, no intramolecular nitrile–amine proximity. Para (4-position): ~180° vector angle, maximum spatial separation.
Quantified Difference	Angular difference: ortho vs. para = ~120°; ortho vs. meta = ~60°. Intramolecular N≡C to NH₂ distance: ortho ~2.5–3.5 Å (potential hydrogen bond), meta/para >6 Å (no contact).
Conditions	Geometry derived from molecular mechanics (MMFF94) conformational analysis of C₁₄H₁₈N₂O positional isomers

Why This Matters

Identical 2D descriptors (TPSA, LogP, H-bond counts) mask functionally significant 3D pharmacophoric divergence. Procurement decisions based solely on 2D property filtering risk selecting a positional isomer with an inappropriate binding pose for the intended target pocket.

Structural Relationship to the AKT Inhibitor Pharmacophore

The target compound differs from 2-(1-aminocyclobutyl)benzonitrile — the core building block of the clinical-stage pan-AKT inhibitor Miransertib (ARQ 092) — by the presence of an additional hydroxymethyl group on the cyclobutyl ring and an extended aminoethyl linker (C₂ spacer) rather than a direct cyclobutyl-to-phenyl connection . Miransertib demonstrates IC₅₀ values of 5.0 nM (AKT1), 4.5 nM (AKT2), and 16 nM (AKT3) . The target compound's hydroxymethyl group provides a synthetic handle for further derivatization (e.g., esterification, etherification, or oxidation to the carboxylic acid) that is absent in 2-(1-aminocyclobutyl)benzonitrile, while the aminoethyl linker introduces an additional degree of conformational freedom (4 rotatable bonds vs. 2 in the simpler analog) .

AKT inhibitor scaffold

Reported

+1 hydroxymethyl handle, +2 rotatable bonds vs. Miransertib precursor

Supports linker-length and ribose-pocket SAR exploration

Reported Miransertib IC₅₀ data provide class-level context

Evidence Dimension	Functional group complexity and synthetic derivatization potential
Target Compound Data	Contains hydroxymethyl (-CH₂OH) on cyclobutyl ring; 4 rotatable bonds; aminoethyl linker with primary amine terminus; MW 230.31; TPSA 70.04 Ų; LogP 1.76
Comparator Or Baseline	2-(1-Aminocyclobutyl)benzonitrile: No hydroxymethyl group; ~2 rotatable bonds; direct cyclobutyl-phenyl connection; MW ~172.23; TPSA ~49.8 Ų; LogP ~1.3 (estimated from analog 3-(3-aminocyclobutyl)benzonitrile)
Quantified Difference	Additional functional group: 1 × -CH₂OH. Rotatable bonds: 4 (target) vs. ~2 (comparator). MW: +58.08 Da. TPSA: +20.24 Ų. LogP: +0.46. The hydroxymethyl enables further synthetic diversification not possible with the comparator.
Conditions	Structural comparison based on published structures; Miransertib pharmacological data from BindingDB and MuseChem supplier documentation

Why This Matters

For medicinal chemistry teams exploring AKT inhibitor SAR around the cyclobutyl-benzenoid core, the target compound offers an intermediate scaffold with a built-in derivatization handle (hydroxymethyl) that can probe hydrogen-bonding and steric tolerance in the ribose pocket, while the extended aminoethyl linker can modulate linker-length-dependent potency.

Commercial Availability and Sourcing Differentiation Among Positional Isomers

The target ortho-isomer (CAS 2059941-61-4) is stocked by LeYan with 95% purity and immediate 1g availability . The meta-isomer (CAS 2059975-32-3) is also available from LeYan at 95% purity . The para-isomer (CAS 2060037-52-5) is listed by LeYan and also by AKSci (95% purity) , though the para isomer has been reported as discontinued by at least one supplier (Biosynth/CymitQuimica) . The ortho-isomer represents the least commercially saturated positional variant, which may be advantageous for IP novelty but requires careful supply chain planning for scale-up programs.

Sourcing landscape

Head-to-head

Ortho: 1 confirmed supplier; Para: 2 active + 1 discontinued

Narrower multi-supplier redundancy for ortho isomer

Supplier inventory data as of May 2026

Evidence Dimension	Commercial sourcing landscape: number of confirmed stocking suppliers and product status
Target Compound Data	2-(ortho) isomer, CAS 2059941-61-4: Confirmed stocked by LeYan (1g, 95%); no discontinuation noted
Comparator Or Baseline	Meta isomer (CAS 2059975-32-3): LeYan (1g, 95%). Para isomer (CAS 2060037-52-5): LeYan (1g, 95%) + AKSci (95%) + Biosynth/CymitQuimica (discontinued as of product page access).
Quantified Difference	Stocking suppliers: ortho = 1 confirmed; meta = 1 confirmed; para = 2 active + 1 discontinued. The ortho isomer has the narrowest multi-supplier redundancy.
Conditions	Supplier website inventory data accessed May 2026

Why This Matters

For procurement planning in multi-gram to kilogram scale-up, the ortho isomer's single-supplier status versus the para isomer's broader availability directly impacts lead time risk, competitive pricing, and second-source qualification requirements.

Optimal Research and Procurement Application Scenarios

AKT/PKB Kinase Inhibitor SAR: Linker Length and Ribose-Pocket Hydrogen Bonding

The target compound serves as an advanced intermediate for AKT inhibitor SAR studies where the aminoethyl linker length and hydroxymethyl group can be systematically varied. Its structural relationship to Miransertib (ARQ 092), which achieves IC₅₀ values of 5.0 nM (AKT1), 4.5 nM (AKT2), and 16 nM (AKT3) [REFS-2 from Section 3, Evidence Item 3], positions it for use in synthesizing focused libraries that probe the hydrogen-bonding tolerance of the ribose-binding pocket via the hydroxymethyl handle. The ortho nitrile orientation, with its ~60° vector angle relative to the cyclobutyl-bearing substituent [REFS-1 from Section 3, Evidence Item 2], provides a distinct pharmacophoric geometry not accessible with meta or para isomers.

Conformational Restriction Studies Leveraging Ortho-Specific Steric Effects

Researchers investigating the role of conformational restriction in ligand–protein binding can exploit the ortho-specific steric constraints of this compound. The proximity of the nitrile to the bulky hydroxymethylcyclobutyl-ethylamine substituent creates a steric environment analogous to ortho-tert-butyl benzonitrile systems, where steric strain energies of up to 25 kJ mol⁻¹ have been experimentally documented [REFS-1 from Section 3, Evidence Item 1]. This makes the ortho isomer uniquely suited for studies correlating conformational bias with binding thermodynamics, in contrast to the relatively unconstrained meta and para isomers.

Synthetic Diversification via Hydroxymethyl Functionalization for Probe Generation

The hydroxymethyl (-CH₂OH) group on the cyclobutyl ring provides a synthetic handle for late-stage diversification — including esterification, carbamate formation, etherification, or oxidation to the carboxylic acid — that is absent in the simpler 2-(1-aminocyclobutyl)benzonitrile precursor [REFS-1 from Section 3, Evidence Item 3]. Combined with the free primary amine on the aminoethyl chain, the compound supports orthogonal protecting-group strategies for generating chemical probes, affinity reagents, or PROTAC-type degrader molecules, particularly when the ortho nitrile is required for target engagement.

Supply Chain Risk Assessment and Second-Source Qualification for Scale-Up

Given that the ortho isomer is currently stocked by a single confirmed supplier (LeYan, 95% purity, 1g) [REFS-1 from Section 3, Evidence Item 4], procurement teams planning multi-gram to kilogram synthesis should factor this supply concentration into their risk assessments. The para isomer has broader multi-supplier availability [REFS-3, REFS-4 from Section 3, Evidence Item 4], making it a more resilient alternative for programs where the 4-position nitrile orientation is functionally equivalent. For ortho-specific programs, early engagement with the supplier for batch reservation and custom synthesis of larger quantities (5g, 10g, 25g — all listed as quote-on-request) is warranted.

Application

Selection Property

Validation Focus

AKT inhibitor SAR: linker-length studies

Aminoethyl linker + hydroxymethyl handle

Ribose-pocket hydrogen-bonding tolerance

Conformational restriction studies

Ortho-specific steric constraints

Conformational bias vs. binding thermodynamics

Late-stage diversification

Hydroxymethyl derivatization handle

Orthogonal protecting-group strategies

Supply chain assessment

Single-supplier sourcing profile

Second-source qualification planning